Cas no 941881-19-2 ((2E)-N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-phenylprop-2-enamide)

• Product Name: (2E)-N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-phenylprop-2-enamide
• CAS No: 941881-19-2
• MF: C₂₂H₁₈N₂O₃S
• MW: 390.454924106598
• CID: 6010549
• PubChem ID: 41645547
• Update Time: 2025-06-12

(2E)-N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-phenylprop-2-enamide
• (E)-N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-3-phenylprop-2-enamide
• (2E)-N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-3-phenylprop-2-enamide
• AKOS024631413
• N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)cinnamamide
• F2252-0202
• 941881-19-2

• Inchi： 1S/C22H18N2O3S/c1-2-26-18-10-6-9-16-13-19(27-21(16)18)17-14-28-22(23-17)24-20(25)12-11-15-7-4-3-5-8-15/h3-14H,2H2,1H3,(H,23,24,25)/b12-11+
• InChI Key： SDRFJTNTBKWCCH-VAWYXSNFSA-N
• SMILES： C(NC1=NC(C2=CC3=CC=CC(OCC)=C3O2)=CS1)(=O)/C=C/C1=CC=CC=C1

Computed Properties

• Exact Mass: 390.10381361g/mol
• Monoisotopic Mass: 390.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 92.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-phenylprop-2-enamide

Compound Introduction: (2E)-N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-phenylprop-2-enamide (CAS No. 941881-19-2)

The compound (2E)-N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-phenylprop-2-enamide, identified by its CAS number 941881-19-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential biological activities and its role in the development of novel therapeutic agents. The presence of multiple heterocyclic rings, including a benzofuran moiety and a thiazole ring, contributes to its unique chemical properties and reactivity, making it a subject of extensive research in medicinal chemistry.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in drug discovery efforts. These compounds often exhibit a wide range of biological activities, making them valuable candidates for therapeutic intervention. The benzofuran scaffold, in particular, is known for its presence in numerous bioactive natural products and synthetic drugs. Its incorporation into the molecular structure of (2E)-N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-phenylprop-2-enamide not only enhances its pharmacological potential but also opens up new avenues for structural optimization and functionalization.

The thiazole ring, another key component of this compound, is widely recognized for its role in various biological processes. Thiazole derivatives have been extensively studied for their antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The combination of a thiazole ring with the benzofuran moiety in (2E)-N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-phenylprop-2-enamide suggests that it may exhibit synergistic effects, enhancing its overall biological activity. This has prompted researchers to investigate its potential as a lead compound for the development of new drugs targeting various diseases.

The phenyl group attached to the propenamide moiety further contributes to the complexity and diversity of this compound's chemical profile. Phenyl derivatives are well-documented for their involvement in numerous pharmacological actions, including analgesic, anti-inflammatory, and neuroprotective effects. By integrating a phenyl group into the structure of (2E)-N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yliii3-phienylprop-oenamide, scientists aim to modulate its biological activity and improve its pharmacokinetic properties. This strategic design allows for fine-tuning of the compound's interactions with biological targets, potentially leading to more effective and safer therapeutic agents.

Current research in this area focuses on understanding the mechanisms of action of such complex molecules. Computational methods and high-throughput screening techniques are being employed to identify how (2E)-N-o4-(7-oethoxy-l-benzo-furan-ooyl)-13-thia-zol-z-yiil-a-phienyIprop-oenamide interacts with biological targets at the molecular level. These studies aim to provide insights into its mode of action and help in designing derivatives with enhanced efficacy and reduced side effects. The ethoxy group present in the benzofuran moiety is particularly interesting as it can influence the electronic properties and solubility of the molecule, thereby affecting its bioavailability and pharmacological activity.

In addition to its potential therapeutic applications, this compound also serves as a valuable tool for academic research. Its unique structure allows researchers to explore new synthetic pathways and develop innovative methodologies for constructing complex heterocyclic frameworks. Such advancements are crucial for advancing the field of organic chemistry and enabling the discovery of novel pharmaceuticals.

The synthesis of (ZE)-N-o4-(7-oethoxy-l-benzo-fura-n02-yI)-13-thia-zol-z-yiil-a-phienyIprop-oenamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Recent advances in synthetic chemistry have made it possible to achieve high yields and purity levels, facilitating further research and development efforts. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the intricate molecular architecture of this compound.

As our understanding of biological systems continues to grow, so does the demand for more sophisticated pharmaceutical agents. Compounds like (ZE)-N-o4-(7-oethoxy-l-benzo-fura-n02-yI)-13-thia-zol-z-yiil-a-phienyIprop-oenamide represent the cutting edge of drug discovery research. By leveraging their complex structures and diverse biological activities, scientists hope to develop treatments for some of the most challenging diseases faced by humanity today.